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Compound Name: Lasiodonin
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Lasiodonin: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lasiodonin, a diterpenoid compound isolated from the plant Isodon lasiocarpus, has garnered
significant attention in the scientific community for its diverse pharmacological activities. This
technical guide provides an in-depth overview of the physical and chemical properties of
Lasiodonin, alongside its known biological effects and the experimental methodologies
employed in its study. This document aims to serve as a comprehensive resource for
researchers, scientists, and professionals involved in drug discovery and development,
facilitating a deeper understanding of Lasiodonin's therapeutic potential.

Physicochemical Properties

Lasiodonin is a crystalline solid with the molecular formula C20H2806 and a molecular weight
of 364.43 g/mol .[1] While specific, experimentally determined data for its melting point and a
comprehensive solubility profile in various solvents are not readily available in the public
domain, its diterpenoid structure suggests it is likely soluble in organic solvents such as
methanol, ethanol, and dimethyl sulfoxide (DMSO), with limited solubility in water. Further
experimental determination of these properties is crucial for its application in pharmacological
studies.
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Property Value Reference
Molecular Formula C20H2806 [1]
Molecular Weight 364.43 g/mol [1]

CAS Number 38602-52-7

(1R,4aR,6aS,7S,10aR,10bS)-1
,7-dihydroxy-1,10a-dimethyl-8-

methylidene-

IUPAC Name
2,3,4,4a,5,6,6a,7,8,9,10,10b-
dodecahydrophenanthro[3,2-
b]furan-4,6(1H)-dione

Melting Point Data not available

Solubility Data not available

Spectroscopic Data

Detailed spectroscopic analysis is essential for the structural elucidation and identification of
Lasiodonin. While a comprehensive public database of its spectral data is not available, the
following sections outline the expected spectral characteristics based on its chemical structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H-NMR: The proton NMR spectrum of Lasiodonin is expected to be complex due to the
presence of numerous protons in different chemical environments. Key signals would include
those corresponding to methyl groups, methylene protons, methine protons, and hydroxyl
protons. The chemical shifts and coupling constants of these protons would provide valuable
information about the connectivity and stereochemistry of the molecule.

e 1BC-NMR: The carbon-13 NMR spectrum would show distinct signals for each of the 20
carbon atoms in the Lasiodonin molecule. The chemical shifts would be indicative of the
carbon types, such as carbonyl carbons, olefinic carbons, carbons bearing hydroxyl groups,
and aliphatic carbons.

Infrared (IR) Spectroscopy
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The IR spectrum of Lasiodonin is expected to exhibit characteristic absorption bands
corresponding to its functional groups. These would include:

A broad band in the region of 3200-3600 cm~* due to the O-H stretching vibrations of the
hydroxyl groups.

e Strong absorption bands in the region of 1700-1750 cm~* corresponding to the C=0
stretching vibrations of the lactone and ketone groups.

e Bands in the region of 1640-1680 cm~* due to the C=C stretching vibration of the exocyclic
methylene group.

e C-H stretching and bending vibrations for the aliphatic and olefinic protons.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for determining the molecular weight and fragmentation
pattern of Lasiodonin.

» Electrospray lonization (ESI-MS): In positive ion mode, the ESI-MS spectrum would likely
show a prominent peak for the protonated molecule [M+H]* at m/z 365.43. Adducts with
sodium [M+Na]* or potassium [M+K]* may also be observed.

o Tandem Mass Spectrometry (MS/MS): The MS/MS spectrum of the protonated molecule
would reveal characteristic fragmentation patterns. The cleavage pathways are influenced by
the positions of the functional groups and the overall structure of the molecule, providing
valuable structural information.

Biological and Pharmacological Activities

Lasiodonin has demonstrated a range of biological activities, with its anticancer and
immunosuppressive properties being the most extensively studied.

Anticancer Activity

Lasiodonin has been shown to exhibit cytotoxic effects against various cancer cell lines. Its
mechanism of action is multifaceted and appears to involve the induction of apoptosis
(programmed cell death) and inhibition of cell proliferation.
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One of the key signaling pathways modulated by Lasiodonin is the PI3K/Akt pathway. This
pathway is crucial for cell survival, proliferation, and growth. Lasiodonin has been observed to
inhibit the phosphorylation of Akt, a key protein in this pathway. This inhibition leads to the
downstream regulation of apoptosis-related proteins. Specifically, Lasiodonin treatment has
been associated with an upregulation of the pro-apoptotic protein Bax and a downregulation of
the anti-apoptotic protein Bcl-2. The increased Bax/Bcl-2 ratio is a critical factor in triggering the
intrinsic pathway of apoptosis.
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Diagram 1: Simplified signaling pathway of Lasiodonin-induced apoptosis.

Immunosuppressive Activity
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Lasiodonin has also been reported to possess immunosuppressive properties. It can inhibit
the proliferation of lymphocytes, which are key cells of the immune system. This effect
suggests its potential therapeutic application in autoimmune diseases and organ
transplantation.

Experimental Protocols

This section provides an overview of standard experimental protocols that can be adapted for
the study of Lasiodonin’s biological activities.

Cell Viability and Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay used to assess cell metabolic activity, which is an
indicator of cell viability, proliferation, and cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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